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Compound of Interest

Compound Name: Narasin sodium

Cat. No.: B10764454

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Narasin sodium is a polyether ionophore antibiotic produced by Streptomyces aureofaciens.

[1] It is widely used in the veterinary industry as a coccidiostat to control gastrointestinal

parasites, particularly Eimeria species in poultry.[2][3] Its mechanism of action involves the

formation of lipid-soluble complexes with monovalent cations, such as sodium (Na+) and

potassium (K+), and transporting them across cellular membranes.[2][4] This disruption of ion

gradients interferes with cellular function and metabolism, leading to the death of the parasite.

Narasin has also demonstrated activity against Gram-positive bacteria and has been

investigated for its potential anticancer and antiviral properties.

These application notes provide detailed protocols for researchers to evaluate the in vitro and

in vivo efficacy of narasin sodium.

Mechanism of Action: Ionophore Activity
Narasin functions as a mobile ion carrier, facilitating the transport of cations across biological

membranes. This process disrupts the electrochemical gradients essential for cellular
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processes, ultimately leading to cell death in susceptible organisms.
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Experimental Setup Treatment Groups

Data Collection

Day 0: Bird Placement

Day 14: Coccidial Challenge

Day 21: Data Collection 1

Day 28: Data Collection 2

Body Weight Gain Feed Conversion Ratio Intestinal Lesion ScoringOocyst Counts

Non-medicated, Non-infected Non-medicated, Infected

Infection with
Eimeria oocysts

60 ppm Narasin, Infected 80 ppm Narasin, Infected
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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